Cas no 392302-19-1 (4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide)

• Product Name: 4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• CAS No: 392302-19-1
• MF: C₂₁H₂₀F₃N₃O₂S₂
• MW: 467.527612686157
• CID: 6496011
• Update Time: 2025-09-23

4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide
• Benzamide, 4-butoxy-N-[5-[[[3-(trifluoromethyl)phenyl]methyl]thio]-1,3,4-thiadiazol-2-yl]-

• Inchi： 1S/C21H20F3N3O2S2/c1-2-3-11-29-17-9-7-15(8-10-17)18(28)25-19-26-27-20(31-19)30-13-14-5-4-6-16(12-14)21(22,23)24/h4-10,12H,2-3,11,13H2,1H3,(H,25,26,28)
• InChI Key： OPESAHJLQMMKOT-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(SCC2=CC=CC(C(F)(F)F)=C2)S1)(=O)C1=CC=C(OCCCC)C=C1

Experimental Properties

• Density: 1.38±0.1 g/cm3(Predicted)
• pka: 7.95±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide

Comprehensive Overview of 4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392302-19-1)

4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392302-19-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a thiadiazole core and a trifluoromethylphenyl moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive molecule, given its ability to interact with specific biological targets. The compound's sulfanyl and benzamide groups further enhance its versatility, enabling it to participate in diverse chemical reactions.

In recent years, the demand for trifluoromethyl-containing compounds has surged due to their enhanced stability and bioavailability. This trend aligns with the growing focus on sustainable chemistry and green synthesis methods. 4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide fits into this narrative, as researchers explore eco-friendly pathways for its production. The compound's CAS No. 392302-19-1 serves as a critical identifier in databases, facilitating its study and commercialization. Its potential applications span drug discovery, material science, and crop protection, making it a multidisciplinary subject of interest.

The thiadiazole ring in 4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide is a key structural feature that contributes to its biological activity. This heterocyclic scaffold is known for its antimicrobial and anti-inflammatory properties, which are highly sought after in modern medicine. Additionally, the butoxy side chain enhances the compound's solubility, a critical factor in formulation development. These attributes have led to increased searches for "thiadiazole derivatives" and "trifluoromethyl compounds in drug design" across academic and industrial platforms.

From a synthetic chemistry perspective, 4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide presents intriguing challenges and opportunities. The incorporation of the trifluoromethyl group requires precise conditions, often involving fluorination techniques and catalysis. This has sparked discussions on platforms like ResearchGate and PubMed about "efficient trifluoromethylation methods." Furthermore, the compound's sulfanyl linkage offers a reactive site for further functionalization, enabling the creation of novel analogs with tailored properties.

The agrochemical sector has also shown interest in CAS No. 392302-19-1, particularly for its potential as a pesticide intermediate. The thiadiazole and benzamide motifs are known to exhibit herbicidal and fungicidal activities, aligning with the global push for sustainable agriculture. Searches for "new agrochemical scaffolds" and "eco-friendly pest control" often highlight compounds like this, underscoring their relevance in addressing food security challenges.

In conclusion, 4-butoxy-N-5-({3-(trifluoromethyl)phenylmethyl}sulfanyl)-1,3,4-thiadiazol-2-ylbenzamide (CAS No. 392302-19-1) represents a fascinating intersection of chemistry, biology, and environmental science. Its structural complexity and functional diversity make it a subject of ongoing research, with potential breakthroughs in pharmaceuticals, materials, and agrochemicals. As the scientific community continues to explore its properties, this compound is poised to play a pivotal role in advancing innovation across multiple industries.